2,4-dimethanidylpentane, osmium
Description
The compound "2,4-dimethanidylpentane, osmium" is an organometallic complex where osmium is coordinated with a modified pentane ligand featuring methanidyl (CH₃-substituted) groups at the 2 and 4 positions. While direct structural data for this compound are scarce in publicly available literature, its nomenclature suggests a ligand framework analogous to branched hydrocarbons (e.g., 2,2,4-trimethylpentane, CAS 540-84-1 ), adapted for transition-metal coordination. Osmium, a platinum-group metal with high density and catalytic versatility, often forms complexes with cyclopentadienyl, carbonyl, or poly-dentate ligands, as seen in related organometallic systems .
Properties
CAS No. |
113530-61-3 |
|---|---|
Molecular Formula |
C14H22Os-10 |
Synonyms |
2,4-dimethanidylpentane, osmium |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Organometallic Compounds
Ligand Architecture and Coordination Modes
- Bis(η⁵-cyclopentadienyl)-osmium(II) (Entry 43, SINWER ): This metallocene features two η⁵-cyclopentadienyl ligands stabilizing Os²⁺. In contrast, 2,4-dimethanidylpentane likely employs a σ-donor/π-acceptor alkyl ligand, offering weaker field strength but greater steric bulk. Cyclopentadienyl ligands enhance thermal stability (r.t. stability noted in SINWER), while alkyl ligands may favor reactivity in catalytic applications.
Dihydrido-bis(η⁵-cyclopentadienyl)tungsten(IV) (Entry 42, REPKIH ):
Tungsten’s higher oxidation state (+4 vs. Os²⁺) and hydride ligands enable distinct redox behavior. The tungsten complex crystallizes at 200 K, suggesting lower thermal stability compared to osmium analogs.
Electronic and Structural Properties
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